3-Methyl-5,7-dihydro-6H-isoxazolo[4,5-f]indol-6-one

• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 3-methyl-5,7-dihydropyrrolo[3,2-f][1,2]benzoxazol-6-one
• InChI: InChI=1S/C10H8N2O2/c1-5-7-2-6-3-10(13)11-8(6)4-9(7)14-12-5/h2,4H,3H2,1H3,(H,11,13)
• InChI Key: YZOYWHBJOJTCQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=C1C=C3CC(=O)NC3=C2

Description

3-Methyl-5,7-dihydro-6H-isoxazolo[4,5-f]indol-6-one is a useful research compound. Its molecular formula is C10H8N2O2 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of the oxime acetate formed in step c (4.48 g, 18.0 mmol) and pyridine (14.6 mL, 180 mmol) in dimethylformamide (DMF) (660 mL) was heated at 125°-130° C. for 4 hours. The cooled reaction mixture was poured over water and extracted with EtOAc (4 times). The combined organic layer was washed with water and brine and dried (MgSO4), filtered, and concentrated. Purification by silica gel flash chromatography (50% EtOAc/hexanes→100% EtOAc) gave the title compound (2.20 g, 65%) as a pale yellow-orange solid.

Synthesis routes and methods II

Procedure details

A mixture of the oxime acetate formed in step c (4.48 g, 18.0 mmol) and pyridine (14.6 mL, 180 mmol) in dimethylformamide (DMF) (660 mL) was heated at 125-130° C. for 4 hours. The cooled reaction mixture was poured over water and extracted with EtOAc (4 times). The combined organic layer was washed with water and brine and dried (MgSO4), filtered, and concentrated. Purification by silica gel flash chromatography (50% EtOAc/hexanes→100% EtOAc) gave the title compound (2.20 g, 65%) as a pale yellow-orange solid.